Cas no 62369-80-6 (Urea, [7-(acetyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]-)

• Product name: Urea, [7-(acetyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]-
• CAS No: 62369-80-6
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 447637
• PubChem ID: 21490950

Urea, [7-(acetyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [7-(acetyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]-
• [4-(carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophen-7-yl] acetate
• 4-(Carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophen-7-yl acetate
• 62369-80-6
• 4,5,6,7-Tetrahydro-7-acetoxybenzo[b]thien-4-ylurea
• XOOMDGQCCIBCAZ-UHFFFAOYSA-N
• SCHEMBL11823155
• DTXSID30614775

• Inchi： InChI=1S/C11H14N2O3S/c1-6(14)16-9-3-2-8(13-11(12)15)7-4-5-17-10(7)9/h4-5,8-9H,2-3H2,1H3,(H3,12,13,15)
• InChI Key： XOOMDGQCCIBCAZ-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CCC(C2=C1SC=C2)NC(=O)N

Computed Properties

• Exact Mass: 254.07262
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 81.42